Cas no 865138-51-8 (3-methoxy-1-methyl-1H-Pyrazole-5-methanol)

3-methoxy-1-methyl-1H-Pyrazole-5-methanol structure
865138-51-8 structure
Product Name:3-methoxy-1-methyl-1H-Pyrazole-5-methanol
CAS No:865138-51-8
MF:C6H10N2O2
MW:142.155801296234
MDL:MFCD25459980
CID:2113679
PubChem ID:23157311
Update Time:2024-10-26

3-methoxy-1-methyl-1H-Pyrazole-5-methanol Chemical and Physical Properties

Names and Identifiers

    • 3-methoxy-1-methyl-1H-Pyrazole-5-methanol
    • 3-Methoxy-1-methyl-1H-pyrazole-5-methanol (ACI)
    • (3-Methoxy-1-methyl-1H-pyrazol-5-yl)methanol
    • SCHEMBL3631204
    • MFCD25459980
    • (5-methoxy-2-methylpyrazol-3-yl)methanol
    • AS-48346
    • CS-0047174
    • JRLCAABMCLNQKU-UHFFFAOYSA-N
    • DB-294398
    • F30451
    • SY244429
    • 865138-51-8
    • EN300-7672674
    • 5-(Hydroxymethyl)-3-methoxy-1-methyl-1H-pyrazole
    • AKOS027337858
    • MDL: MFCD25459980
    • Inchi: 1S/C6H10N2O2/c1-8-5(4-9)3-6(7-8)10-2/h3,9H,4H2,1-2H3
    • InChI Key: JRLCAABMCLNQKU-UHFFFAOYSA-N
    • SMILES: OCC1N(C)N=C(OC)C=1

Computed Properties

  • Exact Mass: 142.074227566g/mol
  • Monoisotopic Mass: 142.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 47.3Ų

3-methoxy-1-methyl-1H-Pyrazole-5-methanol Pricemore >>

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3-methoxy-1-methyl-1H-Pyrazole-5-methanol Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Ethanol ,  Water ;  0 °C; 30 min, 0 °C; 1 h, 0 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1.5 h, rt
2.1 Reagents: Potassium carbonate ;  7 h, reflux
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 16 h, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Discovery of (10R)-7-Amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][2,5,11]-benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922), a Macrocyclic Inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros Oncogene 1 (ROS1) with Preclinical Brain Exposure and Broad-Spectrum Potency against ALK-Resistant Mutations
Johnson, Ted W.; et al, Journal of Medicinal Chemistry, 2014, 57(11), 4720-4744

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 16 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Discovery of (10R)-7-Amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][2,5,11]-benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922), a Macrocyclic Inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros Oncogene 1 (ROS1) with Preclinical Brain Exposure and Broad-Spectrum Potency against ALK-Resistant Mutations
Johnson, Ted W.; et al, Journal of Medicinal Chemistry, 2014, 57(11), 4720-4744

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate ;  7 h, reflux
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; 16 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
Discovery of (10R)-7-Amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][2,5,11]-benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922), a Macrocyclic Inhibitor of Anaplastic Lymphoma Kinase (ALK) and c-ros Oncogene 1 (ROS1) with Preclinical Brain Exposure and Broad-Spectrum Potency against ALK-Resistant Mutations
Johnson, Ted W.; et al, Journal of Medicinal Chemistry, 2014, 57(11), 4720-4744

3-methoxy-1-methyl-1H-Pyrazole-5-methanol Raw materials

3-methoxy-1-methyl-1H-Pyrazole-5-methanol Preparation Products

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